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Compound of Interest

Compound Name: 3-Methoxy-N-methylaniline

Cat. No.: B077206

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified individuals in
research and development settings. It is not a substitute for a formal Safety Data Sheet (SDS)
and should be used in conjunction with official safety documentation and established laboratory
safety protocols. All users should conduct their own risk assessments before handling this

chemical.

Chemical Identification and Physical Properties

3-Methoxy-N-methylaniline, also known as N-Methyl-m-anisidine, is an aromatic amine with
the chemical formula CsH11NO.[1] It is a combustible liquid that presents several health and
safety considerations that necessitate careful handling and storage.

Table 1: Physicochemical Properties of 3-Methoxy-N-methylaniline
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Property Value Source(s)

CAS Number 14318-66-2 [1]

EC Number 238-259-9 [1]

Molecular Weight 137.18 g/mol [1]
Colorless to brown viscous

Appearance o [2]
liquid

Boiling Point 239-240 °C (lit.) [1]

Density 1.049 g/mL at 25 °C (lit.) [1]

] > 110 °C (> 230 °F) - closed

Flash Point [1]
cup

Refractive Index n20/D 1.5690 (lit.) [1]

Hazard Identification and Classification

3-Methoxy-N-methylaniline is classified as hazardous under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity
and the potential for skin sensitization.

Table 2: GHS Classification for 3-Methoxy-N-methylaniline

Hazard . ]
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if ,
4 GHSO07 Warning
Oral swallowed
) H317: May
Skin ) )
o 1 cause an allergic  GHSO07 Warning
Sensitization

skin reaction

(Source:[1])
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Toxicological Information

Detailed toxicological data for 3-Methoxy-N-methylaniline is limited. Therefore, data for
structurally related compounds such as m-Anisidine and N-methylaniline are often used to infer
potential hazards. Aromatic amines as a class are known for their potential to cause
methemoglobinemia, and some are considered carcinogenic.[3][4]

Table 3: Toxicological Data for 3-Methoxy-N-methylaniline and Related Compounds

Substance Test Route Species Value Source(s)
Category 4
3-Methoxy-N- . 9 y.
. Acute Toxicity  Oral - (Harmful if [1]
methylaniline
swallowed)
m-Anisidine LD50 Oral Rat 526 mg/kg [5]
N- o Toxic if
N Acute Toxicity  Oral - [3]
methylaniline swallowed
N Toxic in
N Acute Toxicity  Dermal - contact with [3]
methylaniline ]
skin
N- . ) Fatal if
N Acute Toxicity  Inhalation - ) [3]
methylaniline inhaled

Note: The toxicological properties of 3-Methoxy-N-methylaniline have not been fully
investigated. The information for related compounds should be used for preliminary hazard
assessment.

Mechanism of Toxicity: Aromatic Amine Metabolism

Aromatic amines, including 3-Methoxy-N-methylaniline, are generally not directly toxic but
can be metabolically activated in the body to form reactive intermediates that can lead to
adverse health effects. The primary pathway involves N-hydroxylation by cytochrome P450
enzymes to form N-hydroxylamines.[6][7] These intermediates can be further esterified to form
reactive N-acetoxyarylamines or sulfates.[6] These ultimate carcinogens can form covalent
adducts with DNA, which, if not repaired, can lead to mutations and potentially cancer.[6][8]
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Inhalation Skin Contact

Emmedna{ely remove contaminated clmhmg)

[If not breathing, give artificial respiralion.] [Wash skin with soap and plenty of water for at least 15 minules.] [R\nse cautiously with water for several minutes. Remove contact lenses, if present and easy to du.]

Eye Contact

[Rinse mouth with water. Do NOT induce vommng]

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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